Cas no 546-63-4 (Tricholine Citrate (ca.65%inWater))

• Product Name: Tricholine Citrate (ca.65%inWater)
• CAS No: 546-63-4
• MF: C₂₁H₄₇N₃O₁₀
• MW: 501.611987352371
• MDL: MFCD00059985
• CID: 368070
• PubChem ID: 87565471
• Update Time: 2025-04-19

Tricholine Citrate (ca.65%inWater) Chemical and Physical Properties

Names and Identifiers

• TRICHOLINE CITRATE
• CHOLINE CITRATE
• Choline Citrate Solution (ca. 65% in Water)
• EH8N140TJ7
• 2-hydroxy-N,N,N-trimethylethanaminium 2-hydroxypropane-1,2,3-tricarboxylate
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, salt with 2-hydroxy-1,2,3-propanetricarboxylic acid (3:1)
• arboxylicacid(3:1)
• RPERJPYDELTDMR-UHFFFAOYSA-K
• TricholineCitrate(ca.65%inWater)
• CHM0032505
• Tri
• UNII-EH8N140TJ7
• 2-hydroxyethyl(trimethyl)azanium;2-hydroxypropane-1,2,3-tricarboxylate
• Tricholine citrate, >=65 wt. % in H2O
• 546-63-4
• DTXSID5060273
• NS00080610
• Tricholine Citrate (ca.65%inWater)
• CS-0185923
• Tricholine Citrate(ca. 65% in Water)
• 2-hydroxy-N,N,N-trimethylethanaminium2-hydroxypropane-1,2,3-tricarboxylate
• Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (3:1)
• AKOS025295454
• Tricholine Citrate (ca. 65% in Water)
• MFCD00059985
• TRICHOLINE CITRATE [WHO-DD]
• CHOLINE CITRATE [WHO-DD]
• HY-W127728
• Q27277189
• EINECS 208-907-5
• Tricholine (citrate)
• DTXCID7041758
• Citrate, Choline
• 65 % water
• DB-257160

• MDL： MFCD00059985
• Inchi： 1S/C6H8O7.3C5H14NO/c7-3(8)1-6(13,5(11)12)2-4(9)10;3*1-6(2,3)4-5-7/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*7H,4-5H2,1-3H3/q;3*+1/p-3
• InChI Key： RPERJPYDELTDMR-UHFFFAOYSA-K
• SMILES： OCC[N+](C)(C)C.OCC[N+](C)(C)C.OCC[N+](C)(C)C.OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 501.32600
• Monoisotopic Mass: 501.326145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 257
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 201

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 309.6 °C at 760 mmHg
• Flash Point: 155.2 °C
• PSA: 201.31000
• LogP: -6.19790
• Color/Form: ≥65 wt. % in H2O
• Solubility: Not determined

Tricholine Citrate (ca.65%inWater) Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives